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Cat. No.: B1199718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
α-Fenchol, a bicyclic monoterpenoid alcohol, is a naturally occurring volatile organic compound

(VOC) found in the essential oils of numerous plants, most notably basil (Ocimum basilicum)

and fennel (Foeniculum vulgare). This technical guide provides a comprehensive overview of

α-Fenchol, detailing its physicochemical properties, natural prevalence, and diverse biological

activities. Of significant interest to the scientific and drug development communities are its

neuroprotective, anti-inflammatory, antimicrobial, and acetylcholinesterase inhibitory properties.

This document elucidates the underlying mechanisms of action, including its role as an agonist

of the free fatty acid receptor 2 (FFAR2) and an antagonist of the transient receptor potential

ankyrin 1 (TRPA1) channel. Detailed experimental protocols for extraction, analysis, and

bioactivity assessment are provided, alongside clearly structured data tables and diagrams of

key signaling pathways to facilitate further research and development.

Physicochemical Properties of α-Fenchol
α-Fenchol, with the chemical formula C₁₀H₁₈O, is a chiral molecule existing as two

enantiomers: (+)-α-Fenchol and (-)-α-Fenchol. Its bicyclic structure imparts specific physical

and chemical characteristics that are crucial for its biological activity and applications.[1] It is

characterized by a camphor-like odor and is soluble in organic solvents, with limited solubility in

water.[1]
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Property Value Reference(s)

Molecular Formula C₁₀H₁₈O [2]

Molecular Weight 154.25 g/mol [2]

Appearance
Colorless to pale yellow liquid

or crystalline solid

Odor Fresh, woody, camphoraceous

Melting Point 35-40 °C [3]

Boiling Point 201-203 °C

Flash Point 85 °C (Closed Cup)

Density ~0.94 g/cm³

Solubility
Insoluble in water; soluble in

alcohols and organic solvents
[1]

logP 2.3 - 2.5

Natural Occurrence of α-Fenchol
α-Fenchol is a constituent of many essential oils. The concentration of α-Fenchol can vary

significantly depending on the plant species, geographical location, and extraction method.
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Plant Source Plant Part
α-Fenchol
Concentration (%
of essential oil)

Reference(s)

Ocimum basilicum

(Basil)
Leaves 0.1 - 21.5% [2][4]

Foeniculum vulgare

(Fennel)
Fruits, Leaves 0.5 - 13.6% [2][5]

Anethum graveolens

(Dill)
Herb 1.8%

Lavandula angustifolia

(Lavender)
Flowers 0.2 - 8.5%

Rosmarinus officinalis

(Rosemary)
Leaves 0.1 - 5.0%

Biosynthesis of α-Fenchol
The biosynthesis of α-Fenchol in plants originates from the universal C5 precursors,

isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), which are

produced via the methylerythritol 4-phosphate (MEP) pathway. The key steps are the formation

of the C10 precursor, geranyl pyrophosphate (GPP), and its subsequent cyclization.

The proposed biosynthetic pathway involves the initial isomerization of GPP to linalyl

pyrophosphate (LPP). The ionization of LPP forms a linalyl cation, which then undergoes

cyclization to an α-terpinyl cation. A series of rearrangements, including a 1,2-hydride shift and

a Wagner-Meerwein rearrangement, leads to the formation of a fenchyl cation. This cation can

then be quenched with a water molecule by a fenchol synthase to produce (+)-fenchol, which

can be subsequently oxidized to (+)-fenchone by a dehydrogenase. Alternatively, (+)-fenchone

may be formed directly from the fenchyl cation through deprotonation.[6]
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Biosynthesis of α-Fenchol
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Biosynthesis of α-Fenchol from IPP and DMAPP.

Biological Activities and Mechanisms of Action
α-Fenchol exhibits a range of biological activities that are of significant interest for therapeutic

applications.

Neuroprotective Effects in Alzheimer's Disease
Recent studies have highlighted the neuroprotective potential of α-Fenchol, particularly in the

context of Alzheimer's disease (AD).[7] The primary mechanism identified is its role as an

agonist for the free fatty acid receptor 2 (FFAR2), a G-protein-coupled receptor that senses

short-chain fatty acids (SCFAs) produced by the gut microbiota.[1][8]
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Activation of FFAR2 by α-Fenchol triggers a signaling cascade that leads to the reduction of

amyloid-beta (Aβ) accumulation, a hallmark of AD.[9] This is achieved by promoting the

proteolytic clearance of Aβ and reducing cellular senescence in neuronal cells.[8] Furthermore,

α-Fenchol has been shown to reduce neuroinflammation by decreasing the levels of pro-

inflammatory cytokines such as interleukin-6 (IL-6).[10][11]
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Neuroprotective Signaling of α-Fenchol
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Anti-inflammatory Action of α-Fenchol
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Workflow for α-Fenchol Extraction and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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